Cas no 201287-93-6 (Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 201287-93-6
• MF: C₁₄H₁₅FN₂O₂S
• MW: 294.344505548477
• MDL: MFCD00228826
• CID: 3062091
• PubChem ID: 2768107
• Update Time: 2025-05-23

Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 4-(4-fluorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimid ine-5-carboxylate
• STK386777
• 201287-93-6
• ethyl 4-(4-fluorophenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid,4-(4-fluorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester
• AKOS016043088
• ethyl4-(4-fluorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• AKOS000286574
• ALBB-027873
• 11R-0213
• Oprea1_629116
• CS-0315070
• ethyl 4-(4-fluorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CHEMBL2013085
• AB00074587-01
• ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• Z47738921
• 5-pyrimidinecarboxylic acid, 4-(4-fluorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester
• ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• MFCD00228826
• Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• MDL： MFCD00228826
• Inchi： 1S/C14H15FN2O2S/c1-3-19-13(18)11-8(2)16-14(20)17-12(11)9-4-6-10(15)7-5-9/h4-7,12H,3H2,1-2H3,(H2,16,17,20)
• InChI Key： LBYDQMRZVHNNFG-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(=O)OCC)C(C2C=CC(=CC=2)F)N1

Computed Properties

• Exact Mass: 294.08382706Da
• Monoisotopic Mass: 294.08382706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate: A Comprehensive Overview

Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a compound with the CAS number 201287-93-6. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a tetrahydropyrimidine ring system with substituents that include a fluoro group on the phenyl ring and a methyl group at position 6. The presence of these substituents plays a crucial role in determining the compound's pharmacological properties and its potential for use in various therapeutic areas.

The synthesis of Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a series of well-established organic reactions. These include the formation of the tetrahydropyrimidine core through cyclization reactions and subsequent functionalization to introduce the fluoro and methyl substituents. The thioxo group at position 2 is particularly important as it contributes to the compound's stability and reactivity under different conditions.

Recent studies have highlighted the potential of this compound in the field of oncology. Research has shown that Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate exhibits significant anti-proliferative activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. Furthermore, preclinical studies have demonstrated that this compound has a favorable safety profile with minimal toxicity to normal cells.

In addition to its anti-cancer properties, this compound has also been investigated for its potential anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory therapies.

The structural versatility of Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate allows for further modification to enhance its pharmacokinetic properties. Researchers are currently exploring various strategies to improve its bioavailability and reduce potential side effects. These include the introduction of additional substituents or modifications to the ester group at position 5.

From an analytical standpoint, this compound can be effectively characterized using techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the highest standards for use in both research and therapeutic applications.

In conclusion, Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure and promising biological activities make it a subject of intense interest in both academic and industrial research settings. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing modern medicine.